2-(3-methoxyphenoxy)-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-methoxyphenoxy)-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride, also known as TASP0410457, is a small molecule inhibitor that has shown promising results in scientific research.
Scientific Research Applications
Metabolism and Environmental Transport
Research on chloroacetamide herbicides such as acetochlor reveals their metabolism in liver microsomes and their presence in environmental samples. Studies by Coleman et al. (2000) and Clark & Goolsby (1999) have documented the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes and the occurrence and transport of acetochlor in streams of the Mississippi River Basin. These findings are crucial for understanding the environmental impact and bioactivation pathways of chloroacetamide herbicides, potentially applicable to the specified compound's study.
- Coleman et al. (2000) investigated the metabolism of chloroacetamide herbicides, highlighting the metabolic activation pathways leading to DNA-reactive products and the role of cytochrome P450 isoforms in herbicide metabolism [Coleman et al., 2000].
- Clark & Goolsby (1999) focused on the environmental presence of acetochlor, providing insights into its environmental fate and distribution, which could be relevant for studying the environmental behavior of similar compounds [Clark & Goolsby, 1999].
Pharmacological Effects
The synthesis and evaluation of similar acetamide derivatives for pharmacological properties, as researched by Saxena et al. (2009) and Pytka et al. (2015), indicate the therapeutic potential of acetamide derivatives, including their inhibitory activities and effects on animal models of depression and anxiety. These studies suggest avenues for researching the pharmacological applications of the specified acetamide compound.
- Saxena et al. (2009) explored the PTP1B inhibitory activity of acetamide derivatives, showing potential for antidiabetic activity, which could inform the pharmacological research applications of similar compounds [Saxena et al., 2009].
- Pytka et al. (2015) studied the antidepressant and anxiolytic-like effects of phenylpiperazine derivatives, highlighting the involvement of the serotonergic system, which may provide a model for studying the neurological effects of related acetamide compounds [Pytka et al., 2015].
properties
IUPAC Name |
2-(3-methoxyphenoxy)-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O5S.ClH/c1-18-6-8-21(9-7-18)31(27,28)25-14-12-24(13-15-25)11-10-23-22(26)17-30-20-5-3-4-19(16-20)29-2;/h3-9,16H,10-15,17H2,1-2H3,(H,23,26);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXTQZZUSADERBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)COC3=CC=CC(=C3)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.